Cas no 2228384-90-3 (2-bromo-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-bromo-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2228384-90-3
• MF: C₉H₇BrF₄O
• MW: 287.048896074295
• CID: 6406477
• PubChem ID: 123168661
• Update Time: 2025-10-30

2-bromo-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol
• 2228384-90-3
• 2-bromo-1-[3-fluoro-4-(trifluoromethyl)phenyl]ethan-1-ol
• FJXIGIWRTNFDSV-UHFFFAOYSA-N
• 2-Bromo-1-[3-fluoro-4-(trifluoromethyl)phenyl]ethanol
• EN300-1939733

• Inchi： 1S/C9H7BrF4O/c10-4-8(15)5-1-2-6(7(11)3-5)9(12,13)14/h1-3,8,15H,4H2
• InChI Key： FJXIGIWRTNFDSV-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(C(F)(F)F)=C(C=1)F)O

Computed Properties

• Exact Mass: 285.96164g/mol
• Monoisotopic Mass: 285.96164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-bromo-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol

Professional Introduction to 2-bromo-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol (CAS No. 2228384-90-3)

2-bromo-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol, with the CAS number 2228384-90-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to a class of molecules characterized by its unique structural features, which include a bromine substituent, fluoro and trifluoromethyl groups, and an alcohol functional group. These structural attributes make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The significance of this compound lies in its potential applications across multiple domains of chemical research. The presence of both electron-withdrawing and electron-donating groups on its aromatic ring system allows for diverse chemical transformations, making it a valuable building block for constructing more complex molecular architectures. In recent years, there has been a growing interest in the use of fluoro-substituted compounds in drug design due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The specific combination of substituents in 2-bromo-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol positions it as a promising candidate for further exploration in this area.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of such complex molecules. The synthesis of 2-bromo-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol typically involves multi-step reactions that require careful optimization to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitution, and fluorination methods are commonly employed in its preparation. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the evolving capabilities of modern organic chemistry.

In the realm of pharmaceutical research, the exploration of novel scaffolds is crucial for discovering next-generation drugs. The structural motifs present in 2-bromo-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol are reminiscent of several known pharmacophores that exhibit desirable biological activities. For instance, the bromine atom can serve as a handle for further functionalization via Suzuki-Miyaura coupling or other transition-metal-catalyzed reactions, while the fluoro and trifluoromethyl groups are known to influence receptor binding and drug efficacy. Such features make this compound an attractive starting point for medicinal chemists seeking to develop new therapeutic interventions.

The role of computational chemistry and molecular modeling has become increasingly integral in guiding experimental efforts. By leveraging advanced computational tools, researchers can predict the behavior of molecules like 2-bromo-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol before synthesizing them, thereby saving time and resources. These predictions can include energy minimization studies, virtual screening against biological targets, and analysis of potential interactions with enzymes or receptors. Such insights are invaluable for rational drug design and optimizing lead compounds.

The alcohol functional group in 2-bromo-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol provides additional versatility for further derivatization. Alcohols can undergo various transformations such as esterification, etherification, or oxidation to yield different classes of compounds with distinct properties. This reactivity allows for the generation of a wide range of analogs, which can be screened for biological activity to identify potent candidates for drug development. The ability to modify this functional group makes it particularly useful in exploratory synthesis campaigns.

In conclusion, 2-bromo-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol (CAS No. 2228384-90) represents a significant compound in contemporary chemical research due to its unique structural attributes and synthetic potential. Its applications span across pharmaceutical development, agrochemical synthesis, and material science, underscoring its broad utility. As research continues to uncover new methodologies and applications for fluoro-substituted compounds, molecules like this one will undoubtedly play a pivotal role in advancing our understanding and manipulation of complex chemical systems.